(2-Chloro-6-nitrophenyl)methanesulfonyl chloride

• Molecular Formula: C7H5Cl2NO4S
• Molecular Weight: 270.09 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)CS(=O)(=O)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C7H5Cl2NO4S/c8-6-2-1-3-7(10(11)12)5(6)4-15(9,13)14/h1-3H,4H2
• InChIKey: JVHWPTSDFJWEHQ-UHFFFAOYSA-N

Specifications for (2-Chloro-6-nitrophenyl)methanesulfonyl chloride

(2-Chloro-6-nitrophenyl)methanesulfonyl chloride (CAS 1339221-99-6) is a substituted benzenemethanesulfonyl chloride derivative with the molecular formula C₇H₅Cl₂NO₄S and a molecular weight of 270.09 g/mol . It is characterized by the presence of electron-withdrawing chloro and nitro groups at the 2- and 6- positions, respectively, on the phenyl ring adjacent to the reactive methanesulfonyl chloride moiety . These substituents are predicted to significantly influence the compound's electrophilicity and reactivity compared to unsubstituted or mono-substituted analogs .

Workflow

Electrophile for sulfonamide, sulfonate, and related nucleophilic substitutions

Selection

Ortho-Cl, ortho-NO₂ substitution pattern for steric and electronic tuning

Use Context

Distinct mass supports LC-MS monitoring of reaction progress and product purification

Why (2-Chloro-6-nitrophenyl)methanesulfonyl chloride Is Unique

Substitution with other (nitrophenyl)methanesulfonyl chloride isomers or simple sulfonyl chlorides is not chemically equivalent and will likely lead to divergent reaction outcomes. The specific ortho-chloro, ortho-nitro substitution pattern on the aromatic ring is unique to this compound . Both the chloro and nitro groups are strong electron-withdrawing substituents, which, when placed ortho to the reactive methanesulfonyl chloride center, create a distinct electronic environment. This alters the electrophilicity of the sulfonyl chloride and the stability of reaction intermediates relative to para- or meta-substituted isomers (e.g., (4-nitrophenyl)methanesulfonyl chloride or (3-nitrophenyl)methanesulfonyl chloride ). This fundamental difference in electronic and steric properties precludes simple 'drop-in' substitution, requiring a tailored approach for synthesis and procurement .

Isomer substitution

Para- or meta-nitro isomers (e.g., 4-nitrophenyl or 3-nitrophenyl analogs) alter electronic environment and may shift reactivity and intermediate stability

Simple sulfonyl chlorides

Unsubstituted or mono-substituted sulfonyl chlorides lack the ortho-Cl/NO₂ steric and electronic profile; may lead to different selectivity and reaction outcomes

Drop-in replacement

Direct substitution with other (nitrophenyl)methanesulfonyl chlorides is not supported; synthesis and procurement require a tailored evaluation

Differentiation Guide for (2-Chloro-6-nitrophenyl)methanesulfonyl chloride

Molecular Weight Differentiation

The compound's molecular weight of 270.09 g/mol is a direct consequence of its unique C₇H₅Cl₂NO₄S composition . This mass is measurably higher than that of mono-substituted and non-chlorinated analogs. For instance, (4-nitrophenyl)methanesulfonyl chloride (C₇H₆ClNO₄S) has a molecular weight of 235.64 g/mol , while (2-nitrophenyl)methanesulfonyl chloride shares this same lower molecular weight . This 34.45 g/mol difference provides a distinct analytical handle for LC-MS monitoring of reaction progress and purification of products derived from this specific starting material.

Molecular Weight

Reported

270.09 g/mol vs 235.64 g/mol

+34.45 g/mol difference vs 4-nitro and 2-nitro analogs

Supports LC-MS differentiation for reaction monitoring

Calculated from molecular formula C₇H₅Cl₂NO₄S

Evidence Dimension	Molecular Weight
Target Compound Data	270.09 g/mol
Comparator Or Baseline	(4-Nitrophenyl)methanesulfonyl chloride: 235.64 g/mol; (2-Nitrophenyl)methanesulfonyl chloride: 235.64 g/mol
Quantified Difference	+34.45 g/mol
Conditions	Calculated from molecular formula C₇H₅Cl₂NO₄S

Why This Matters

This distinct mass difference simplifies the analytical workflow for tracking this specific building block and its derivatives in complex reaction mixtures.

Enhanced Electrophilicity

The presence of the electron-withdrawing chloro and nitro groups at the ortho positions is expected to increase the electrophilicity of the sulfonyl chloride group compared to analogs with different substitution patterns . While direct kinetic data is not available, this class-level inference is supported by Hammett substituent constants. The nitro group has a σm value of +0.71 and σp value of +0.78, while the chloro group has σm and σp values of +0.37 and +0.23, respectively [1]. The ortho arrangement of these groups is anticipated to create a stronger inductive electron-withdrawing effect than a single para-nitro substituent (as in the 4-nitro analog ) or meta-nitro substituent (as in the 3-nitro analog ), leading to a more reactive sulfonyl chloride.

Electrophilicity

Class-level inference

Predicted strong inductive electron-withdrawal from 2-Cl, 6-NO₂

May support higher reactivity vs para/meta isomers

Inferred from Hammett constants; direct kinetic data unavailable

Evidence Dimension	Electrophilicity (Inferred from Hammett Substituent Constants)
Target Compound Data	2-Cl, 6-NO₂ substitution: Predicted strong inductive electron-withdrawal
Comparator Or Baseline	(4-Nitrophenyl)methanesulfonyl chloride: single para-NO₂ group; (3-Nitrophenyl)methanesulfonyl chloride: single meta-NO₂ group
Quantified Difference	Not directly quantified for this compound; inferred from higher combined σ values for ortho substituents.
Conditions	Inferred from Hammett equation principles and substituent constants

Why This Matters

Higher electrophilicity translates to faster reaction rates and potentially higher yields in nucleophilic substitutions, a critical parameter for efficient synthesis.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source

Steric and Electronic Effects

The ortho-chloro and ortho-nitro groups in (2-Chloro-6-nitrophenyl)methanesulfonyl chloride introduce a unique combination of steric hindrance and electronic effects not present in isomers with para- or meta- substitution . While quantitative data comparing this specific compound to its isomers is absent, the class-level principle is well-established: ortho-substituents can significantly alter the approach of nucleophiles to the sulfonyl chloride group, affecting reaction rates and regio-/chemoselectivity. For example, the steric bulk of the ortho-chloro group adjacent to the reactive center may favor reactions with less sterically demanding nucleophiles or promote alternative reaction pathways compared to the unhindered para-substituted (4-nitrophenyl)methanesulfonyl chloride .

Steric & Electronic Effects

Class-level inference

Ortho-Cl and -NO₂ combine steric hindrance and electronic influence

May alter nucleophile approach and reaction selectivity vs para isomer

No direct quantitative comparison available

Evidence Dimension	Steric Hindrance and Electronic Effects
Target Compound Data	Ortho, ortho-disubstituted with Cl and NO₂
Comparator Or Baseline	(4-Nitrophenyl)methanesulfonyl chloride (para-NO₂); (3-Nitrophenyl)methanesulfonyl chloride (meta-NO₂); (2-Nitrophenyl)methanesulfonyl chloride (ortho-NO₂ only)
Quantified Difference	No quantitative data available; differentiation is based on established principles of steric and electronic effects.
Conditions	Inferred from the impact of ortho-substituents on nucleophilic aromatic substitution and related reactions.

Why This Matters

This compound offers a unique steric/electronic profile that can be exploited to achieve different selectivity and product distributions compared to its less hindered or electronically different analogs, enabling access to distinct chemical space.

Application Scenarios for (2-Chloro-6-nitrophenyl)methanesulfonyl chloride

Sulfonamide Library Synthesis

This compound is an ideal electrophile for the generation of diverse sulfonamide libraries, particularly when the goal is to introduce steric and electronic complexity near the sulfonamide linkage. The ortho-chloro and ortho-nitro groups provide a unique scaffold for structure-activity relationship (SAR) studies where modulation of molecular shape and electron density around the sulfonamide moiety is critical . The distinct mass of the resulting sulfonamides facilitates library purification by mass-directed HPLC .

Biochemical Probe Development

The combination of a reactive sulfonyl chloride handle with a chromophoric/electrophilic nitrophenyl core makes this compound suitable for designing activity-based probes or covalent inhibitors. The nitro group can serve as a spectroscopic label, while the ortho-chloro substituent may influence the probe's binding mode and target residence time due to unique steric and electronic properties .

Agrochemical and Materials Intermediate

The compound serves as a versatile building block for constructing more complex molecules in non-pharmaceutical sectors. Its unique substitution pattern can impart desirable properties, such as altered lipophilicity or metabolic stability, to target molecules in agrochemical research . The dual functionality also allows for sequential derivatization, enabling the synthesis of complex, functionalized aromatic systems .

Application

Selection Property

Validation Focus

Sulfonamide library synthesis

Ortho-Cl, ortho-NO₂ substituted core

Verify steric/electronic influence on SAR and library purity by LC-MS

Biochemical probe development

Reactive sulfonyl chloride and chromophoric nitro group

Assess covalent labeling efficiency and probe selectivity

Agrochemical / materials intermediate

Unique electronic and steric profile

Evaluate property modulation (e.g., lipophilicity) in target compounds